2-(2-Methylpropanoyl)spiro[4.4]nonan-1-one

• Molecular Formula: C13H20O2
• Molecular Weight: 208.30 g/mol
• IUPAC Name: 3-(2-methylpropanoyl)spiro[4.4]nonan-4-one
• InChI: InChI=1S/C13H20O2/c1-9(2)11(14)10-5-8-13(12(10)15)6-3-4-7-13/h9-10H,3-8H2,1-2H3
• InChI Key: DGSRQNRNHSWUCO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1CCC2(C1=O)CCCC2

Description

2-(2-Methylpropanoyl)spiro[4.4]nonan-1-one is a spirocyclic compound with the molecular formula C₁₃H₂₀O₂ and a molecular weight of 208.30 g/mol .

Preparation Methods

The synthesis of 2-(2-Methylpropanoyl)spiro[4.4]nonan-1-one involves several steps. One common method includes the reaction of a suitable ketone with a spirocyclic precursor under specific conditions . The reaction conditions often involve the use of catalysts and solvents to facilitate the formation of the spirocyclic structure. Industrial production methods may vary, but they typically involve optimizing the reaction conditions to achieve high yields and purity .

Chemical Reactions Analysis

2-(2-Methylpropanoyl)spiro[4.4]nonan-1-one undergoes various chemical reactions, including oxidation, reduction, and substitution reactions . Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex spirocyclic compounds . In medicine, spirocyclic compounds, including 2-(2-Methylpropanoyl)spiro[4.4]nonan-1-one, are being investigated for their potential as therapeutic agents due to their unique structural properties .

Mechanism of Action

The mechanism of action of 2-(2-Methylpropanoyl)spiro[4.4]nonan-1-one involves its interaction with specific molecular targets and pathways. The spirocyclic structure allows it to interact with enzymes and proteins in a unique manner, potentially inhibiting or activating specific biological pathways . The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may have applications in drug discovery and development .

Comparison with Similar Compounds

2-(2-Methylpropanoyl)spiro[4.4]nonan-1-one can be compared with other spirocyclic compounds such as spiro[4.4]nonane derivatives . These compounds share a similar spirocyclic structure but differ in their functional groups and chemical properties.

List of Similar Compounds::

• Spiro[4.4]nonane
• Spiro[4.4]non-6-en-1-one
• 6-Methylenespiro[4.4]nonan-1-one